Cobalt;terbium

Specification

• CAS No.: 12017-69-5
• Molecular Formula: Co5Tb
• Molecular Weight: 453.59132 g/mol
• IUPAC Name: cobalt;terbium
• Standard InChI: InChI=1S/5Co.Tb
• Standard InChI Key: QZUXOPCKXSLKFC-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Co].[Co].[Co].[Co].[Tb]

Introduction

Chemical Composition and Structural Characteristics

Cobalt;terbium is typically represented by the formula Co$_x$Tb$_y$, with common stoichiometries including Co$_2$Tb (2:1 ratio) and Co$_3$Tb (3:1 ratio). The compound crystallizes in hexagonal or cubic systems depending on synthesis conditions, with lattice parameters influenced by terbium’s larger ionic radius (1.06 Å for Tb$^{3+}$) compared to cobalt (0.74 Å for Co$^{3+}$).

Crystal Structure and Phase Behavior

• Hexagonal Phase: Predominant in Co$_2$Tb, featuring close-packed layers of Co atoms interspersed with Tb ions. This structure stabilizes magnetic anisotropy critical for spintronic applications.

• Cubic Phase: Observed in Co-rich compositions (e.g., Co$_3$Tb), where Tb occupies interstitial sites, reducing lattice strain.

Table 1: Structural Parameters of Cobalt;Terbium Alloys

Composition	Space Group	Lattice Constants (Å)	Density (g/cm³)
Co$_2$Tb	P6$_3$/m	a = 4.62, c = 6.875	8.23
Co$_3$Tb	Fm$\overline{3}$m	a = 5.64	9.0
Data derived from X-ray diffraction studies.

Synthesis and Industrial Production

Laboratory-Scale Methods

• Co-Precipitation: Mixing Co(NO$_3$)$_2$ and TbCl$_3$ in alkaline media yields nanopowders with controlled stoichiometry. Optimal pH (10–12) and temperature (60–80°C) prevent phase segregation.

• Hydrothermal Synthesis: High-pressure reactions (150–200°C) produce single-crystal Co-Tb with enhanced purity, suitable for optoelectronic applications.

Industrial Techniques

• Magnetron Sputtering: Used to deposit Co-Tb thin films (e.g., 290 Å thickness) with 8–22% Tb content. Rutherford backscattering spectrometry confirms compositional uniformity.

• Solid-State Reaction: Heating Co and Tb oxides at >1,000°C under inert gas forms bulk alloys. This method achieves 99.9% purity but requires post-sintering to eliminate oxygen vacancies.

Magnetic and Electronic Properties

Magnetic Anisotropy

Co-Tb exhibits out-of-plane magnetic anisotropy, enabling elongated domain structures critical for high-density data storage. Films with 8.1% Tb show domain widths of 50–100 nm, as imaged via magnetic force microscopy (MFM). The anisotropy energy ($K_u$) reaches $1.2 \times 10^6 \, \text{erg/cm}^3$ due to strong spin-orbit coupling in Tb$^{3+}$.

Spin Dynamics and Applications

• Spintronics: Co-Tb’s spin polarization efficiency (>80%) makes it suitable for spin valves and magnetic tunnel junctions.

• Magneto-Optical Kerr Effect (MOKE): Hysteresis loops reveal coercivity values of 500–800 Oe, tunable via Tb concentration.

Catalytic and Electrochemical Performance

Catalysis

Co-Tb alloys serve as catalysts in oxygen evolution reactions (OER) and CO$_2$ reduction. In OER, Tb$^{3+}$ modifies Co’s d-band center, lowering overpotential to 320 mV at 10 mA/cm$^2$.

Electrochemical Properties

Terbium-cobalt porphyrin complexes (e.g., {[Tb(H$_2$O)$_3$][Co(TPPS)]}$_n$) exhibit reversible redox peaks at $E_{1/2} = -0.80 \, \text{V}$ (vs. Ag/AgCl), with fluorescence lifetimes of 1.14 ms. These properties are leveraged in sensors and fuel cells.

Recent Advances and Future Directions

Domain Engineering

Demagnetized Co-Tb films exhibit tunable domain lengths (>10 µm), enabling racetrack memory devices.

Sustainable Synthesis

Taguchi orthogonal arrays optimize Co-Tb molybdate synthesis, achieving 97% methyl orange degradation under UV light.